Cas no 261-31-4 (9H-Thioxanthene)

9H-Thioxanthene structure
9H-Thioxanthene structure
Product Name:9H-Thioxanthene
CAS No:261-31-4
MF:C13H10S
MW:198.283502101898
MDL:MFCD00046936
CID:259898
Update Time:2026-05-14

9H-Thioxanthene Chemical and Physical Properties

Names and Identifiers

    • 9H-Thioxanthene
    • Thioxanthene
    • 9H-thioxanthen
    • dibenzothiopyran
    • Thioxanthen
    • Thioxanthine
    • MDL: MFCD00046936
    • Inchi: InChI=1S/C13H10S/c1-3-7-12-10(5-1)9-11-6-2-4-8-13(11)14-12/h1-8H,9H2
    • InChI Key: PQJUJGAVDBINPI-UHFFFAOYSA-N
    • SMILES: C1C2=C(SC3C(C2)=CC=CC=3)C=CC=1

Computed Properties

  • Exact Mass: 198.05000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.1424 (rough estimate)
  • Melting Point: 128-131°C
  • Boiling Point: 340°C/730mmHg
  • Refractive Index: 1.6720 (estimate)
  • PSA: 25.30000
  • LogP: 3.74200

9H-Thioxanthene Security Information

  • Hazardous Material transportation number:UN 3077 9 / PGIII

9H-Thioxanthene Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

9H-Thioxanthene Pricemore >>

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